Cas no 823222-03-3 (2-Bromo-5-(trifluoromethyl)isonicotinic acid)

2-Bromo-5-(trifluoromethyl)isonicotinic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both bromo and trifluoromethyl functional groups enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Its isonicotinic acid backbone further allows for derivatization into amides, esters, or other bioactive compounds. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity in drug design. This compound is particularly valuable in the development of fluorinated heterocycles, offering precise structural modifications for applications in medicinal chemistry and material science. High purity and consistent quality ensure reliable performance in synthetic workflows.
2-Bromo-5-(trifluoromethyl)isonicotinic acid structure
823222-03-3 structure
Product Name:2-Bromo-5-(trifluoromethyl)isonicotinic acid
CAS No:823222-03-3
MF:C7H3BrF3NO2
MW:270.003431558609
MDL:MFCD16610250
CID:694356
PubChem ID:71419272
Update Time:2025-10-20

2-Bromo-5-(trifluoromethyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylic acid, 2-bromo-5-(trifluoromethyl)-
    • 2-Bromo-5-(trifluoromethyl)isonicotinic acid
    • 2-bromo-5-(trifluoromethyl)pyridine-4-carboxylic acid
    • 2-Bromo-5-trifluoromethyl-isonicotinic acid
    • 2-Bromo-5-(trifluoromethyl)-4-pyridinecarboxylic acid (ACI)
    • SCHEMBL19616177
    • C76635
    • DTXSID70838539
    • YHB22203
    • AKOS024263003
    • DS-13251
    • SY109246
    • 2-Bromo-5-(trifluoromethyl)isonicotinicacid
    • 823222-03-3
    • MFCD16610250
    • MDL: MFCD16610250
    • Inchi: 1S/C7H3BrF3NO2/c8-5-1-3(6(13)14)4(2-12-5)7(9,10)11/h1-2H,(H,13,14)
    • InChI Key: WHSHCWILIXJEGV-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C(F)(F)F)=CN=C(Br)C=1)O

Computed Properties

  • Exact Mass: 268.92993g/mol
  • Monoisotopic Mass: 268.92993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 50.2Ų

2-Bromo-5-(trifluoromethyl)isonicotinic acid Pricemore >>

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2-Bromo-5-(trifluoromethyl)isonicotinic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium ;  2 h, rt → 100 °C; 4 h, 100 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Logistic flexibility in the preparation of isomeric halopyridinecarboxylic acids
Cottet, Fabrice; et al, Tetrahedron, 2004, 60(51), 11869-11874

2-Bromo-5-(trifluoromethyl)isonicotinic acid Raw materials

2-Bromo-5-(trifluoromethyl)isonicotinic acid Preparation Products

Additional information on 2-Bromo-5-(trifluoromethyl)isonicotinic acid

2-Bromo-5-(Trifluoromethyl)Isonicotinic Acid: A Comprehensive Overview

The compound CAS No 823222-03-3, commonly referred to as 2-Bromo-5-(trifluoromethyl)isonicotinic acid, is a significant molecule in the field of organic chemistry. This compound belongs to the class of isonicotinic acids, which are derivatives of isonicotinic acid, a derivative of pyridine. The presence of a bromine atom at the 2-position and a trifluoromethyl group at the 5-position introduces unique chemical properties, making it a valuable compound in various research and industrial applications.

The structure of 2-Bromo-5-(trifluoromethyl)isonicotinic acid is characterized by a pyridine ring with substituents at positions 2 and 5. The bromine atom at position 2 imparts electron-withdrawing effects, while the trifluoromethyl group at position 5 further enhances the electron-deficient nature of the ring. This combination makes the compound highly reactive in certain chemical transformations, particularly in electrophilic aromatic substitution reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, such as antiviral and anticancer agents.

In terms of physical properties, 2-Bromo-5-(trifluoromethyl)isonicotinic acid is typically a crystalline solid with a melting point around 180°C. Its solubility in common solvents like water and organic solvents varies depending on the substituents' electronic effects. The compound exhibits moderate stability under normal conditions but may undergo decomposition under harsh conditions such as high temperatures or strong acidic/basic environments.

The synthesis of CAS No 823222-03-3 involves a multi-step process, often starting from isonicotinic acid. The introduction of the bromine atom and trifluoromethyl group requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

One of the most promising applications of 2-Bromo-5-(trifluoromethyl)isonicotinic acid lies in its use as an intermediate in drug discovery. Its unique electronic properties make it an ideal candidate for modifying existing drug molecules to enhance their bioavailability or efficacy. For instance, researchers have explored its role in developing new antiviral agents targeting RNA viruses, including influenza and coronaviruses.

In addition to pharmaceutical applications, this compound has found utility in materials science. Its electron-deficient nature makes it suitable for use in organic electronics, such as semiconducting polymers and organic light-emitting diodes (OLEDs). Recent studies have demonstrated its potential as a dopant in polymer blends to improve charge transport properties.

The environmental impact of CAS No 823222-03-3 has also been a topic of interest. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that while the compound exhibits low acute toxicity, long-term exposure may pose risks to aquatic organisms.

In conclusion, 2-Bromo-5-(trifluoromethyl)isonicotinic acid, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As advancements in synthetic methods and material science progress, this compound is expected to play an increasingly important role in developing innovative solutions across various fields.

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